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Compound of Interest

Compound Name: Vanadium(V) oxytriisopropoxide

Cat. No.: B011127 Get Quote

An In-depth Technical Guide to the Synonyms and Chemical Identifiers of Vanadium(V)
Oxytriisopropoxide (VTIP)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms, chemical identifiers,

and key properties of Vanadium(V) oxytriisopropoxide, commonly abbreviated as VTIP.

Accurate identification of chemical compounds is critical in research, development, and

manufacturing to ensure clarity, safety, and reproducibility of experimental protocols.

Introduction to Vanadium(V) Oxytriisopropoxide
Vanadium(V) oxytriisopropoxide is an organovanadium compound widely utilized as a

precursor in the synthesis of vanadium oxides and other vanadium-based materials.[1][2] Its

application is prevalent in catalysis, materials science, and chemical vapor deposition (CVD)

and atomic layer deposition (ALD) techniques for creating thin films.[2] The compound is

recognized for its high reactivity and sensitivity to air and moisture, necessitating careful

handling and storage under inert conditions.[1]

Synonyms and Chemical Nomenclature
The compound is known by a variety of names across different chemical suppliers, databases,

and publications. This can often lead to confusion, making a comprehensive list of synonyms
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essential for researchers. The following table summarizes the most common synonyms and

identifiers for Vanadium(V) oxytriisopropoxide.

Identifier Type Identifier Source(s)

Common Abbreviation VTIP [1][2][3][4][5]

Systematic Names
Vanadium(V)

oxytriisopropoxide
[1][3][4][6]

Triisopropoxyvanadium(V)

oxide
[1][3][4][5]

Vanadium(V) trisisopropoxide

oxide
[1][3][4]

Oxotri(isopropoxo)vanadium [1]

Oxotris(propan-2-

olato)vanadium
[1][5][6]

Vanadic acid (H3VO4) tris(1-

methylethyl) ester
[5]

Vanadium, oxotris(2-

propanolato)-, (T-4)-
[5]

Other Names Vanadyl (V) Isopropoxide [2]

Vanadyl Isopropylate [2]

Tri-iso-propylvanadate [2]

Isopropylorthovanadate [2]

CAS Number 5588-84-1 [1][2][3][4][5][6][7]

Molecular Formula
C₉H₂₁O₄V or OV(OCH(CH₃)₂)₃

or VO(OC₃H₇)₃
[1][2][3][7]

Molecular Weight 244.20 g/mol [2][3]

EC Number 226-997-4 [1]

MDL Number MFCD00015017 [1][7]
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Chemical Properties and Structure
Vanadium(V) oxytriisopropoxide is a colorless to yellow-green or gold liquid.[1][2] In its

molecular structure, the vanadium atom is in the +5 oxidation state, bonded to one oxo group

and three isopropoxide ligands.[1] This coordination forms a stable complex that is a versatile

precursor for various applications.

Logical Relationship of Synonyms
The various synonyms for Vanadium(V) oxytriisopropoxide arise from different chemical

naming conventions (e.g., IUPAC vs. common names) and historical usage in the chemical

industry. The following diagram illustrates the relationship between the primary name and its

various synonyms.
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Systematic & IUPAC Names

Common & Trivial Names

Vanadium(V) oxytriisopropoxide Triisopropoxyvanadium(V) oxide

Vanadium(V) trisisopropoxide oxide

Oxotri(isopropoxo)vanadium

Oxotris(propan-2-olato)vanadium

VTIP

Vanadyl (V) Isopropoxide

Vanadyl Isopropylate

Click to download full resolution via product page

Caption: Relationship between the primary name and its common synonyms.

Conclusion
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A thorough understanding of the various synonyms and chemical identifiers for Vanadium(V)
oxytriisopropoxide is paramount for researchers and professionals in the chemical and

pharmaceutical sciences. This guide provides a consolidated reference to aid in the accurate

identification and safe handling of this important chemical compound. The consistent use of the

CAS number 5588-84-1 is recommended to avoid ambiguity with other chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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